Cas no 1354925-92-0 (2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 1354925-92-0
• MF: C₁₅H₁₅N₃O₃
• MW: 285.297903299332
• MDL: MFCD21334860
• CID: 5208411
• Update Time: 2025-06-08

2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

• MDL： MFCD21334860
• Inchi： 1S/C15H15N3O3/c1-20-11-6-4-10(5-7-11)9-15(12-3-2-8-21-12)13(19)17-14(16)18-15/h2-8H,9H2,1H3,(H3,16,17,18,19)
• InChI Key： MHPQIRNSBMKWGI-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CO2)(CC2=CC=C(OC)C=C2)C(=O)N1

Additional information on 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one

Research Briefing on 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS: 1354925-92-0)

In recent years, the compound 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS: 1354925-92-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound, characterized by its imidazolone core and furan-2-yl and 4-methoxyphenyl substituents, has been identified as a promising scaffold for the development of novel bioactive molecules. Recent studies have explored its role as a modulator of various biological targets, including enzymes and receptors implicated in inflammatory and metabolic disorders. The structural complexity of this compound presents both challenges and opportunities for synthetic chemists and pharmacologists alike.

A key area of research has been the optimization of synthetic routes to produce 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one with high yield and purity. Recent publications have reported improved methodologies involving multi-step reactions with carefully controlled conditions to minimize side products and enhance scalability. These advancements are critical for enabling further pharmacological evaluation and potential commercialization.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits moderate inhibitory effects against certain kinases and proteases, suggesting potential applications in oncology and autoimmune diseases. However, the exact mechanism of action remains under investigation, with current research focusing on structure-activity relationship (SAR) studies to identify key pharmacophores and optimize potency.

Pharmacokinetic studies have also been initiated to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Early data indicate reasonable metabolic stability but highlight the need for further optimization to improve oral bioavailability. These findings are guiding the design of next-generation analogs with enhanced drug-like properties.

Looking ahead, researchers are particularly interested in exploring the therapeutic potential of this compound in neurodegenerative diseases, given its structural similarity to known neuroprotective agents. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical candidates.

In conclusion, 2-amino-5-(furan-2-yl)-5-[(4-methoxyphenyl)methyl]-4,5-dihydro-1H-imidazol-4-one represents a promising chemical entity with diverse potential applications in medicinal chemistry. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield valuable insights for drug discovery programs. The compound's unique structural features and preliminary biological data warrant further investigation to fully elucidate its pharmacological profile and clinical relevance.